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Compound of Interest

Compound Name: (Rac)-UK-414495

Cat. No.: B15559976

(Rac)-UK-414495 is a potent and selective inhibitor of the enzyme neutral endopeptidase
(NEP), developed by Pfizer.[1][2] This document provides a comprehensive technical overview
of its mechanism of action, pharmacological effects, and the experimental protocols used in its
preclinical evaluation, intended for researchers, scientists, and drug development
professionals.

Core Compound Information

Property Value Source

(2R)-2-({1-[(5-ethyl-1,3,4-
thiadiazol-2-

IUPAC Name [3]
yl)carbamoyl]cyclopentyl}meth

yl)pentanoic acid

Molecular Formula C16H25N303S MedChemExpress
Molar Mass 339.45 g-mol-1 MedChemExpress
CAS Number 337962-93-3 MedChemExpress
] ) Neutral Endopeptidase (NEP)
Mechanism of Action o [11[2]
Inhibitor

Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15559976?utm_src=pdf-interest
https://www.benchchem.com/product/b15559976?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860206/
https://www.eurekalert.org/news-releases/869147
https://pubmed.ncbi.nlm.nih.gov/20412068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860206/
https://www.eurekalert.org/news-releases/869147
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Rac)-UK-414495 functions by inhibiting neutral endopeptidase, an enzyme responsible for the
degradation of several endogenous vasoactive peptides, most notably Vasoactive Intestinal
Peptide (VIP).[1][2][3] By preventing the breakdown of VIP, UK-414,495 potentiates its effects,
leading to smooth muscle relaxation and increased blood flow in targeted tissues.[1][2] This
mechanism has been investigated for its potential therapeutic application in female sexual
arousal disorder (FSAD), where enhanced genital blood flow is a key physiological component
of sexual response.[2][4]

Signaling Pathway

The signaling cascade initiated by NEP inhibition and the subsequent potentiation of VIP is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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